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Compound of Interest

Compound Name: EWP 815

Cat. No.: B1206554 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential, step-by-step guidance for the safe and compliant disposal of

EWP 815, also known as EPON™ Resin 815C. Adherence to these procedures is vital to

mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
EPON™ Resin 815C is a combustible liquid and vapor that can cause skin and eye irritation,

and may cause an allergic skin reaction.[1][2] It is harmful if swallowed or in contact with skin,

and toxic if inhaled.[1][2] Before handling, it is crucial to obtain special instructions and

understand all safety precautions.[3][4]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[2][3][4]

Eye/Face Protection: Wear eye or face protection.[2][3][4]

Clothing: Wear protective clothing.[2][4] Contaminated work clothing should not be allowed

out of the workplace and must be washed before reuse.[2][3][4][5]
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Hazard Classification Description

Flammability
Combustible liquid.[1][4] Keep away from flames

and hot surfaces.[3][4]

Acute Toxicity (Oral) Harmful if swallowed.[1][2]

Acute Toxicity (Dermal) Harmful in contact with skin.[1][2]

Acute Toxicity (Inhalation) Toxic if inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Skin Sensitization May cause an allergic skin reaction.[2]

Step-by-Step Disposal Protocol
The disposal of EWP 815 (EPON™ Resin 815C) and its containers must be carried out in

accordance with all local, regional, national, and international regulations.[3][4]

1. Waste Collection:

Collect waste EWP 815 in a designated, compatible, and properly labeled waste container.

The container should be kept tightly closed when not in use.[1]

Store the waste container in a locked, cool, and well-ventilated area.[3][4]

2. Spill Management:

In the event of a spill, immediately shut off all ignition sources.[1][3]

Ventilate the area and wear appropriate PPE, including a respirator if ventilation is

inadequate.[1][3]

Prevent the spilled material from entering sewers, waterways, soil, or drains.[1]
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Absorb the spill with an inert material (e.g., sand, earth) and place it into a suitable container

for disposal.

3. Decontamination of Labware:

Decontaminate any labware that has come into contact with EWP 815 by washing it

thoroughly.

Collect the cleaning solutions as hazardous waste.

4. Final Disposal:

Dispose of the waste container through a licensed hazardous waste disposal company.

Do not dispose of EWP 815 down the drain or in the regular trash.

Empty containers may retain product residue and can be hazardous.[4] Treat empty

containers as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of EWP
815.
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Caption: Workflow for the safe disposal of EWP 815 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1206554?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206554?utm_src=pdf-body
https://www.benchchem.com/product/b1206554?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. alpharesources.com [alpharesources.com]

2. itwperformancepolymers.com [itwperformancepolymers.com]

3. miller-stephenson.com [miller-stephenson.com]

4. miller-stephenson.com [miller-stephenson.com]

5. cdn11.bigcommerce.com [cdn11.bigcommerce.com]

To cite this document: BenchChem. [Proper Disposal Procedures for EWP 815 (EPON™
Resin 815C)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206554#ewp-815-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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